Cas no 2680741-31-3 (benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate)

• Product Name: benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate
• CAS No: 2680741-31-3
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 5633830
• PubChem ID: 165925403
• Update Time: 2025-10-17

benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294075
• 2680741-31-3
• benzyl N-[2-(3-hydroxyphenyl)pyrimidin-5-yl]carbamate
• benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate

• Inchi： 1S/C18H15N3O3/c22-16-8-4-7-14(9-16)17-19-10-15(11-20-17)21-18(23)24-12-13-5-2-1-3-6-13/h1-11,22H,12H2,(H,21,23)
• InChI Key： VKVCMFAGMNLFOQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C2C=CC=C(C=2)O)=NC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.11134135g/mol
• Monoisotopic Mass: 321.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.3Ų

Additional information on benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate

Benzyl N-2-(3-Hydroxyphenyl)Pyrimidin-5-Ylcarbamate: A Comprehensive Overview

Benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate, identified by the CAS number 2680741-31-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, as well as its implications in contemporary research.

The molecular structure of benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrimidine ring is substituted at position 2 with a hydroxyl group attached to a phenyl ring, and at position 5 with a benzyl carbamate group. This substitution pattern contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate as a candidate for drug development, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. For instance, research has demonstrated its ability to inhibit certain kinases, which are enzymes that play a crucial role in cell signaling and regulation. This inhibition could have therapeutic implications in conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization at specific positions to introduce the hydroxyphe n yl and benzyl carbamate groups. Researchers have explored various synthetic routes, including nucleophilic substitution, condensation reactions, and coupling methods, to optimize the yield and purity of the compound.

In terms of physical properties, benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-ylcarbamate exhibits a melting point that is consistent with other similar heterocyclic compounds. Its solubility in various solvents has also been studied, which is crucial for its potential use in pharmaceutical formulations. Additionally, spectroscopic analyses such as UV-vis, IR, and NMR have been employed to confirm its molecular structure and purity.

The biological activity of benzyl N-2-(3-hydroxyphenyl)pyrimidin-5-y lcarbamate has been extensively investigated in vitro and in vivo models. Studies have shown that it demonstrates selective inhibition against certain protein kinases, which are often overexpressed in cancer cells. This selectivity makes it a promising lead compound for anti-cancer drug development. Furthermore, preclinical studies have indicated that it exhibits low toxicity in animal models, suggesting a favorable safety profile.

In addition to its therapeutic potential, benzyl N - 2 - ( 3 - hydrox y phen yl ) pyri midi n - 5 - y l carbamate strong> has also been explored for its role in chemical biology research. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level.

In conclusion,< strong > benz yl N - 2 - ( 3 - hydrox y phen yl ) pyri midi n - 5 - y l carbamate strong > represents an intriguing compound with both scientific and therapeutic significance . As research continues to unravel its full potential , this compound may pave the way for innovative treatments in various disease areas . Further studies are warranted to fully understand its mechanisms of action , optimize its pharmacokinetic properties , and explore its clinical applications .